7-isopropyl-3-methyl-1-(3-methylbenzyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-1-[(3-methylphenyl)methyl]-7-propan-2-yl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C23H28N6O2/c1-13(2)28-19-20(24-22(28)29-17(6)15(4)16(5)25-29)26(7)23(31)27(21(19)30)12-18-10-8-9-14(3)11-18/h8-11,13H,12H2,1-7H3
• InChI Key: DEIKQPSKRWQSQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C(N3C(C)C)N4C(=C(C(=N4)C)C)C)N(C2=O)C
• Molecular Formula: C23H28N6O2
• Molecular Weight: 420.5 g/mol

Description

7-isopropyl-3-methyl-1-(3-methylbenzyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N6O2 and its molecular weight is 420.517. The purity is usually 95%.
BenchChem offers high-quality 7-isopropyl-3-methyl-1-(3-methylbenzyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-isopropyl-3-methyl-1-(3-methylbenzyl)-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cytotoxic Activity

Several studies have focused on synthesizing derivatives of complex organic compounds with potential cytotoxic activities against various cancer cell lines. For instance, the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines have been investigated, demonstrating potent cytotoxic effects against murine leukemia, lung carcinoma, and human leukemia cell lines, with some compounds showing IC(50) values less than 10 nM (Deady et al., 2003). Similarly, compounds derived from 3-methyl-3,7-dihydro-purine-2,6-dione derivatives have been synthesized and shown to have moderate to good inhibitory activities against DPP-IV, indicating potential applications in diabetes treatment (Mo et al., 2015).

Antibacterial and Antifungal Activities

Research has also explored the synthesis of compounds with antibacterial and antifungal properties. For example, a study on alkoxy isoindole-1,3-diones tetra-azabenzo(f)azulenes demonstrated that these compounds possess significant antibacterial properties against various bacterial strains, suggesting their potential use in developing new chemotherapeutic agents (Ahmed et al., 2006).

Antioxidant and Anti-inflammatory Activities

Additionally, compounds with pyrazole or 2-pyrazoline moiety have been synthesized and evaluated for their antioxidant, anti-inflammatory, and antiproliferative activities. These studies indicate that such compounds may serve as leads for the development of new therapeutic agents targeting oxidative stress and inflammation-related diseases (Thalassitis et al., 2014).